Cas no 289039-21-0 (3-Bromo-5-iodobenzonitrile)

3-Bromo-5-iodobenzonitrile is a halogenated benzonitrile derivative with significant utility in organic synthesis and pharmaceutical research. Its distinct structure, featuring both bromine and iodine substituents on the aromatic ring, makes it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. The electron-withdrawing nitrile group enhances reactivity, facilitating further functionalization. This compound is particularly valuable in the development of complex molecules, including agrochemicals and bioactive compounds, due to its ability to undergo selective transformations. High purity and stability under standard conditions ensure reliable performance in synthetic applications. Its well-defined reactivity profile makes it a preferred choice for researchers requiring precise control in multi-step syntheses.

3-Bromo-5-iodobenzonitrile structure

Product Name:3-Bromo-5-iodobenzonitrile

CAS No:289039-21-0

MF:C₇H₃BrIN

MW:307.91389298439

MDL:MFCD00672949

CID:915269

PubChem ID:45073541

Update Time:2025-06-07

3-Bromo-5-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-iodobenzonitrile
- AG-A-58262
- AS03705
- CTK7C7073
- MolPort-003-984-107
- PubChem7754
- CS-0131347
- AS-10182
- Benzonitrile, 3-bromo-5-iodo-
- AKOS016010964
- MFCD00672949
- DB-068020
- 289039-21-0
- SCHEMBL12522817
- DTXSID50662778
- MDL： MFCD00672949
- Inchi： 1S/C7H3BrIN/c8-6-1-5(4-10)2-7(9)3-6/h1-3H
- InChI Key： LHQMIDOWAGGZMD-UHFFFAOYSA-N
- SMILES： IC1=CC(=CC(C#N)=C1)Br

Computed Properties

Exact Mass: 306.84900
Monoisotopic Mass: 306.84936g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 23.8Å²

Experimental Properties

Density: 2.31
PSA: 23.79000
LogP: 2.92538

3-Bromo-5-iodobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM153025-1g	3-bromo-5-iodobenzonitrile	289039-21-0	95%	1g	$400	2021-06-17
Chemenu	CM153025-5g	3-bromo-5-iodobenzonitrile	289039-21-0	95%	5g	$1200	2021-06-17
Fluorochem	037743-250mg	3-Bromo-5-iodobenzonitrile	289039-21-0	tech	250mg	￡188.00	2022-03-01
Fluorochem	037743-1g	3-Bromo-5-iodobenzonitrile	289039-21-0	tech	1g	￡375.00	2022-03-01
Fluorochem	037743-5g	3-Bromo-5-iodobenzonitrile	289039-21-0	tech	5g	￡1219.00	2022-03-01
Alichem	A013032661-1g	3-Bromo-5-iodobenzonitrile	289039-21-0	97%	1g	$1549.60	2023-09-02
Apollo Scientific	OR63033-250mg	3-Bromo-5-iodobenzonitrile	289039-21-0	97%	250mg	£120.00	2023-09-01
Apollo Scientific	OR63033-1g	3-Bromo-5-iodobenzonitrile	289039-21-0	97%	1g	£289.00	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OF545-200mg	3-Bromo-5-iodobenzonitrile	289039-21-0	97+%	200mg	805.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OF545-50mg	3-Bromo-5-iodobenzonitrile	289039-21-0	97+%	50mg	320.0CNY	2021-07-15